2-[(2-dimethylaminoethoxy-dimethyl-silyl)methyl-dimethyl-silyl]oxy-N,N-dimethyl-ethanamine

• CAS No.: 83454-23-3
• Molecular Formula: C13H34N2O2Si2
• Molecular Weight: 306.59 g/mol
• IUPAC Name: 2-[[2-(dimethylamino)ethoxy-dimethylsilyl]methyl-dimethylsilyl]oxy-N,N-dimethylethanamine
• InChI: InChI=1S/C13H34N2O2Si2/c1-14(2)9-11-16-18(5,6)13-19(7,8)17-12-10-15(3)4/h9-13H2,1-8H3
• InChI Key: OKKAVFOCLPKSDN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCO[Si](C)(C)C[Si](C)(C)OCCN(C)C

Description

2-[(2-dimethylaminoethoxy-dimethyl-silyl)methyl-dimethyl-silyl]oxy-N,N-dimethyl-ethanamine is an organic compound characterized by its complex structure, which includes multiple dimethylamino and silyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(2-dimethylaminoethoxy-dimethyl-silyl)methyl-dimethyl-silyl]oxy-N,N-dimethyl-ethanamine typically involves the reaction of dimethylamine with ethylene oxide to form 2-(dimethylamino)ethanol . This intermediate is then reacted with chlorosilane derivatives under controlled conditions to introduce the silyl groups . The reaction conditions often require anhydrous solvents and inert atmosphere to prevent unwanted side reactions.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves continuous flow reactors to ensure efficient mixing and reaction of the starting materials. Purification steps, such as distillation and chromatography, are employed to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions

2-[(2-dimethylaminoethoxy-dimethyl-silyl)methyl-dimethyl-silyl]oxy-N,N-dimethyl-ethanamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The silyl groups can be substituted with other functional groups using reagents like halides or alkoxides.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents under acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, and other reducing agents in anhydrous solvents.

Substitution: Halides, alkoxides, and other nucleophiles in the presence of catalysts or under reflux conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield silanol derivatives, while reduction can produce amine derivatives. Substitution reactions can result in various silyl-substituted compounds .

Scientific Research Applications

2-[(2-dimethylaminoethoxy-dimethyl-silyl)methyl-dimethyl-silyl]oxy-N,N-dimethyl-ethanamine has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a precursor for the preparation of other complex molecules.

Biology: Investigated for its potential use in drug delivery systems due to its ability to interact with biological membranes.

Medicine: Explored for its potential therapeutic effects, including its role as a precursor for the synthesis of pharmacologically active compounds.

Industry: Utilized in the production of specialty chemicals, including surfactants and catalysts.

Mechanism of Action

The mechanism of action of 2-[(2-dimethylaminoethoxy-dimethyl-silyl)methyl-dimethyl-silyl]oxy-N,N-dimethyl-ethanamine involves its interaction with molecular targets such as enzymes and receptors. The compound’s silyl groups can form stable interactions with these targets, modulating their activity and leading to various biological effects . The pathways involved include signal transduction and metabolic processes, which are influenced by the compound’s ability to alter the conformation and function of proteins .

Comparison with Similar Compounds

Similar Compounds

2-(2-(Dimethylamino)ethoxy)ethanol: A structurally similar compound with applications in surfactant production and as a corrosion inhibitor.

N,N-Dimethyl-2-hydroxyethylamine: Another related compound used in the synthesis of pharmaceuticals and as a chemical intermediate.

Uniqueness

2-[(2-dimethylaminoethoxy-dimethyl-silyl)methyl-dimethyl-silyl]oxy-N,N-dimethyl-ethanamine is unique due to its multiple silyl groups, which confer distinct chemical properties and reactivity. This makes it particularly valuable in applications requiring specific interactions with biological and chemical systems .